Cas no 1807164-20-0 (4-Bromo-5-methoxypicolinic acid)

• Product Name: 4-Bromo-5-methoxypicolinic acid
• CAS No: 1807164-20-0
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4901408
• Update Time: 2025-07-25

4-Bromo-5-methoxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxypicolinic acid

• Inchi： 1S/C7H6BrNO3/c1-12-6-3-9-5(7(10)11)2-4(6)8/h2-3H,1H3,(H,10,11)
• InChI Key： UBJNWMSWMCUYAP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=NC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 4-Bromo-5-methoxypicolinic acid

Introduction to 4-Bromo-5-methoxypicolinic acid (CAS No. 1807164-20-0)

4-Bromo-5-methoxypicolinic acid, with the chemical identifier CAS No. 1807164-20-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry and biochemical studies. The presence of both bromine and methoxy substituents on the pyridine ring imparts unique reactivity, making it a valuable scaffold for synthetic modifications and drug development.

The compound's molecular structure, characterized by a pyridine core substituted at the 4-position with a bromine atom and at the 5-position with a methoxy group, endows it with distinct electronic and steric properties. These features make 4-Bromo-5-methoxypicolinic acid a promising candidate for further exploration in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed processes. Such reactions are pivotal in constructing more complex molecular architectures, which are often required in the synthesis of biologically active molecules.

In recent years, 4-Bromo-5-methoxypicolinic acid has been studied for its role in developing novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive natural products and drug molecules, suggesting that it could serve as a precursor or intermediate in the synthesis of therapeutic compounds. For instance, derivatives of picolinic acid have shown promise in treating neurological disorders, inflammation, and metabolic diseases. The bromine and methoxy groups on 4-Bromo-5-methoxypicolinic acid provide handles for further functionalization, enabling chemists to tailor the molecule's properties to specific biological targets.

One of the most compelling aspects of 4-Bromo-5-methoxypicolinic acid is its utility in Medicinal Chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity towards disease-causing enzymes or receptors. The bromine atom, in particular, is a versatile handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used to construct carbon-carbon bonds, which are essential for creating complex drug molecules.

The methoxy group on 4-Bromo-5-methoxypicolinic acid also contributes to its reactivity and biological potential. Methoxy-substituted aromatic compounds are frequently found in pharmacologically active agents due to their ability to modulate enzyme activity and interact with biological macromolecules. Moreover, the electron-withdrawing nature of the pyridine ring enhances the electrophilicity of the brominated carbon, facilitating nucleophilic attacks that can be harnessed for constructing diverse molecular libraries.

Recent studies have highlighted the importance of 4-Bromo-5-methoxypicolinic acid in drug discovery pipelines. For example, researchers have employed this compound as a building block in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to introduce various substituents at strategic positions around the pyridine ring allows for fine-tuning of pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

The versatility of 4-Bromo-5-methoxypicolinic acid extends beyond pharmaceutical applications. It has also been explored in materials science and catalysis. Its unique electronic properties make it a candidate for designing organic semiconductors or ligands for transition metal catalysts. In catalysis, pyridine derivatives are often used as ligands to enhance reaction rates and selectivity in various transformations.

In conclusion,4-Bromo-5-methoxypicolinic acid (CAS No. 1807164-20-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features enable diverse chemical modifications, making it an invaluable tool for synthetic chemists working on drug discovery, materials science, and catalysis. As our understanding of its reactivity and biological profile continues to grow,4-Bromo-5-methoxypicolinic acid is poised to play an increasingly important role in advancing chemical innovation.